molecular formula C15H14ClNO4 B8428869 N-(3-acetoxymethyl-4-chlorophenyl)-2-methyl-3-furancarboxamide

N-(3-acetoxymethyl-4-chlorophenyl)-2-methyl-3-furancarboxamide

Cat. No.: B8428869
M. Wt: 307.73 g/mol
InChI Key: CBTDYVBALBCNFZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(3-acetoxymethyl-4-chlorophenyl)-2-methyl-3-furancarboxamide is a useful research compound. Its molecular formula is C15H14ClNO4 and its molecular weight is 307.73 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H14ClNO4

Molecular Weight

307.73 g/mol

IUPAC Name

[2-chloro-5-[(2-methylfuran-3-carbonyl)amino]phenyl]methyl acetate

InChI

InChI=1S/C15H14ClNO4/c1-9-13(5-6-20-9)15(19)17-12-3-4-14(16)11(7-12)8-21-10(2)18/h3-7H,8H2,1-2H3,(H,17,19)

InChI Key

CBTDYVBALBCNFZ-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CO1)C(=O)NC2=CC(=C(C=C2)Cl)COC(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 22.8 g of the 5-amino-2-chlorobenzoyl acetate from Step 3 above and 17.2 ml of triethylamine in 118 ml ether was prepared and then added dropwise to a second solution of 16.6 g 2-methyl-3-thiophenecarboxylic acid chloride in 118 ml ether at 0° C. to 10° C. and the resultant mixture was stirred at room temperature overnight. 100 ml of water and 100 ml of ethyl acetate were then added to the mixture, the organic phase separated, washed with 2N hydrochloric acid and water, dried over magnesium sulfate, and the solvents removed in vacuo, to produce 29.87 g of N-(3-acetoxymethyl-4-chlorophenyl)-2-methyl-3-furancarboxamide as a beige solid.
Name
5-amino-2-chlorobenzoyl acetate
Quantity
22.8 g
Type
reactant
Reaction Step One
Quantity
17.2 mL
Type
reactant
Reaction Step One
Name
Quantity
118 mL
Type
solvent
Reaction Step One
Quantity
16.6 g
Type
reactant
Reaction Step Two
Name
Quantity
118 mL
Type
solvent
Reaction Step Two
[Compound]
Name
resultant mixture
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
100 mL
Type
reactant
Reaction Step Four
Quantity
100 mL
Type
solvent
Reaction Step Four

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